2-Methoxy-3,5-dimethylphenol
Description
2-Methoxy-3,5-dimethylphenol (IUPAC name: 2-methoxy-3,5-dimethylphenol) is a trisubstituted phenolic compound featuring a hydroxyl group at position 1, a methoxy group at position 2, and methyl groups at positions 3 and 5 on the aromatic ring (Figure 1). Its molecular formula is C₉H₁₂O₂, with a molecular weight of 152.19 g/mol. The electron-donating methoxy and methyl groups influence its solubility, acidity, and reactivity compared to simpler phenols .
Properties
CAS No. |
2785-85-5 |
|---|---|
Molecular Formula |
C9H12O2 |
Molecular Weight |
152.19 g/mol |
IUPAC Name |
2-methoxy-3,5-dimethylphenol |
InChI |
InChI=1S/C9H12O2/c1-6-4-7(2)9(11-3)8(10)5-6/h4-5,10H,1-3H3 |
InChI Key |
NAPGLDHBHXOYMM-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1)O)OC)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
Key analogs and their structural differences:
Key Observations :
- Substituent Effects: The methoxy group in 2-methoxy-3,5-dimethylphenol enhances solubility in polar organic solvents compared to 3,5-dimethylphenol. However, its electron-donating nature reduces acidity (higher pKa) relative to chlorinated analogs like PCMX . Chlorine in PCMX increases antimicrobial activity but also raises toxicity concerns (acute oral LD₅₀ in rats: 1,707–2,900 mg/kg) . Carboxylic acid in dicamba shifts its application to herbicidal activity via auxin mimicry .
Physicochemical Properties
- Melting/Boiling Points: PCMX: Melting point ~114–116°C (analogous to dicamba) . 3,5-Dimethylphenol: Melting point ~63–65°C . 2-Methoxy-3,5-dimethylphenol: Estimated melting point ~80–100°C (based on methoxy/methyl substitution trends).
- Toxicity: PCMX is classified as hazardous (skin irritation Category 2, aquatic toxicity Category 1) . 3,5-Dimethylphenol exhibits moderate toxicity (oral LD₅₀ > 2,000 mg/kg in rats) but lacks severe ecotoxicological risks .
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